molecular formula C13H13N B067515 4-Hex-1-ynylbenzonitrile CAS No. 175203-91-5

4-Hex-1-ynylbenzonitrile

Cat. No.: B067515
CAS No.: 175203-91-5
M. Wt: 183.25 g/mol
InChI Key: BUHLQBAAYDTBOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound belongs to the nitrile class, known for its utility in organic synthesis, pharmaceuticals, and materials science. Benzonitriles generally exhibit moderate polarity due to the nitrile group, enabling participation in condensation, cyclization, and nucleophilic substitution reactions .

Properties

CAS No.

 175203-91-5

Molecular Formula

 C13H13N

Molecular Weight

 183.25 g/mol

IUPAC Name

 4-hex-1-ynylbenzonitrile

InChI

 InChI=1S/C13H13N/c1-2-3-4-5-6-12-7-9-13(11-14)10-8-12/h7-10H,2-4H2,1H3

InChI Key

 BUHLQBAAYDTBOA-UHFFFAOYSA-N

SMILES

 CCCCC#CC1=CC=C(C=C1)C#N

Canonical SMILES

 CCCCC#CC1=CC=C(C=C1)C#N

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

Key structural differences among benzonitrile derivatives arise from substituents, influencing molecular weight, solubility, and reactivity. A comparative analysis is summarized below:

Compound Name Substituent Molecular Formula Molecular Weight Key Properties
4-(Hexylamino)benzonitrile Hexylamino C₁₃H₁₈N₂ 202.30 Acute toxicity (Category 4 for oral, dermal, inhalation) ; R&D use
4-(1-Hydroxyprop-2-yn-1-yl)benzonitrile 1-Hydroxyprop-2-ynyl C₁₀H₇NO 157.17 High purity (97% from suppliers); potential synthon for triazoles
4-[2-(Aminooxy)ethoxy]benzonitrile 2-(Aminooxy)ethoxy C₉H₁₀N₂O₂ 178.19 Used in peptide coupling; 3 synthetic routes documented
(Z)-4-(2-(6-Iodohexylidene)hydrazinyl)benzonitrile 6-Iodohexylidene hydrazinyl C₁₃H₁₅IN₃ 340.18 Pharmacological applications; geometric isomers studied
4-(4-Methylpiperazinomethyl)benzonitrile 4-Methylpiperazinomethyl C₁₃H₁₆N₃ 202.29 Requires cautious handling; first-aid measures for inhalation exposure

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